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Compound of Interest

Compound Name: PD 144418

Cat. No.: B587115

Essential Safety and Handling of PD 144418

For researchers, scientists, and drug development professionals, this guide provides immediate
and essential safety protocols, operational procedures, and disposal plans for handling PD
144418. Adherence to these guidelines is critical to ensure the safety of laboratory personnel
and the integrity of research. PD 144418 is a potent and highly selective sigma-1 (ol) receptor
ligand, with a reported binding affinity (Ki) of 0.08 nM for the o1 receptor and over 17,000-fold
selectivity against the 02 receptor.[1]

Physicochemical and Toxicological Data

A summary of the known quantitative data for PD 144418 is presented below for easy
reference.
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Property Value Source
Chemical Formula Ci1sH22N20 [1112]
Molar Mass 282.38 g/mol [1][2]
CAS Number 154130-99-1 2]

ECso 5.2 uM (in ScN2a-RML cells) [3114]
LCso >22 UM (in ScN2a-RML cells) [3]

Storage Temperature (Pure
-20°C (3 years), 4°C (2 years) [2]

Form)
Storage Temperature (In -80°C (6 months), -20°C (1 2]
Solvent) month)

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) from MedChemExpress states that PD 144418 is not
classified as a hazardous substance or mixture, standard laboratory precautions and the use of
appropriate personal protective equipment are mandatory to minimize exposure risk.[2]
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PPE Category Item Specifications

) ) Must be worn to protect
] Safety Glasses with Side ) ]
Eye Protection ) against splashes or airborne
Shields or Goggles )
particles.

Chemical-resistant gloves are
Hand Protection Nitrile Gloves essential. Change them

immediately if contaminated.

A standard lab coat should be
Body Protection Laboratory Coat worn to protect skin and

clothing.

Use in a well-ventilated area. A

NIOSH-approved respirator
Respiratory Protection Not generally required may be necessary if handling

large quantities or if there is a

risk of aerosolization.

Safe Handling and Operational Procedures

PD 144418 should be handled with care, following standard laboratory procedures for chemical
compounds.

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[2]
 Recommended long-term storage for the pure form is at -20°C.[2]

Preparation of Stock Solutions:

¢ All manipulations of the solid compound should be performed in a chemical fume hood to
avoid inhalation of dust.

e PD 144418 is soluble in DMSO.
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Emergency Procedures

In the event of an emergency, follow these procedures:
e Spill:
o Evacuate the immediate area.

o Wear appropriate PPE, including respiratory protection if the spill is large or in a poorly
ventilated area.

o Absorb the spill with an inert material (e.g., vermiculite, sand) and collect it in a sealed
container for hazardous waste disposal.

o Clean the spill area with a suitable decontamination solution.
e Fire:

o Use a dry chemical, carbon dioxide, or foam extinguisher.

o Avoid using a direct stream of water, as it may spread the fire.
o First Aid:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Get medical attention.[2]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention.[2]

o Inhalation: Remove from exposure and move to fresh air immediately. If breathing is
difficult, give oxygen. Get medical attention.[2]

o Ingestion: Do NOT induce vomiting. Wash out mouth with water. Get medical attention.[2]

Disposal Plan
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Proper disposal of PD 144418 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: All unused PD 144418 and solutions containing the compound must be
disposed of as hazardous chemical waste.

o Contaminated Materials: All disposable labware (e.g., pipette tips, tubes, gloves) that has
come into contact with PD 144418 must be collected in a designated hazardous waste
container.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Do not dispose of PD 144418 down the drain or in the regular trash.

Experimental Protocol: Competitive Radioligand
Binding Assay

This protocol provides a general methodology for determining the binding affinity of a test
compound for the sigma-1 receptor using PD 144418 as a reference compound.

Materials:

o Cell membranes expressing the sigma-1 receptor.

» Radiolabeled sigma-1 receptor ligand (e.g., --INVALID-LINK---pentazocine).
o PD 144418 (as a reference competitor).

e Test compound.

o Assay buffer (e.g., Tris-HCI).

e Wash buffer.

 Scintillation fluid.

e 96-well plates.

o Filter mats.
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¢ Scintillation counter.
Procedure:

o Prepare Reagents: Prepare serial dilutions of PD 144418 and the test compound in the
assay buffer. Prepare the radioligand solution at a concentration close to its Kd value.

o Assay Setup: In a 96-well plate, add the assay buffer, cell membranes, and either the
vehicle, PD 144418, or the test compound.

« Initiate Binding: Add the radiolabeled ligand to all wells to initiate the binding reaction.

 Incubation: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for
a predetermined time to allow the binding to reach equilibrium.

o Termination of Binding: Terminate the assay by rapid filtration through filter mats using a cell
harvester. This separates the bound from the free radioligand.

o Washing: Quickly wash the filters with ice-cold wash buffer to remove any non-specifically
bound radioligand.

» Scintillation Counting: Place the filter mats in scintillation vials, add scintillation fluid, and
count the radioactivity using a scintillation counter.

o Data Analysis: Determine the concentration of the test compound that inhibits 50% of the
specific binding of the radioligand (ICso). Calculate the Ki value using the Cheng-Prusoff
equation.

Visualizations
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Safe Handling Workflow for PD 144418
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Cleanup & Disposal
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© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

PD 144418 and the Sigma-1 Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. PD 144418 - Wikipedia [en.wikipedia.org]
o 2. file.medchemexpress.com [file.medchemexpress.com]

¢ 3. Sigma Receptor Ligands Are Potent Antiprion Compounds that Act Independently of
Sigma Receptor Binding - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b587115?utm_src=pdf-body-img
https://www.benchchem.com/product/b587115?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/PD_144418
http://file.medchemexpress.com/batch_PDF/HY-108512/PD-144418-SDS-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12172621/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12172621/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 4. biorxiv.org [biorxiv.org]

 To cite this document: BenchChem. [Personal protective equipment for handling PD
144418]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587115#personal-protective-equipment-for-handling-
pd-144418]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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